Cas no 5545-52-8 (Z-Asp(OtBu)-OH)

• Product Name: Z-Asp(OtBu)-OH
• CAS No: 5545-52-8
• MF: C₁₆H₂₁NO₆
• MW: 323.34104514122
• MDL: MFCD00042857
• CID: 45997
• PubChem ID: 24845267
• Update Time: 2025-05-28

Z-Asp(OtBu)-OH Chemical and Physical Properties

Names and Identifiers

• N-Cbz-L-Aspartic acid 4-tert-butyl ester
• N-Benzyloxycarbonyl-L-aspartic acid 4-tert-butyl ester
• Z-Asp(OtBu)-OH
• (2S)-4-[(2-methylpropan-2-yl)oxy]-4-oxo-2-(phenylmethoxycarbonylamino)butanoic acid
• (S)-3-(((Benzyloxy)carbonyl)amino)-5-isopropoxy-5-oxopentanoic Acid
• CBZ-ASP(OBUT)-OH
• L-Aspartic acid,N-[(phenylmethoxy)carbonyl]-, 4-(1,1-dimethylethyl) ester
• Z-Asp(OtBu)-OH.DCHA
• Z-Asp(OtBu)-OH.H2O
• Z-Asp(OtBu)-OH·H2O Z-L-aspartic acid β-tert·butyl ester monohydrate
• Z-Asp(OtBu)-OH•H2O
• Cbz-L-Aspartic 4-tert-butyl ester
• Cbz-L-aspartic acid 4-tert-butyl ester
• Z-Asp(Ot-Bu)-OH,H2O
• Z-Asp-(OtBu)-OH. H20
• Z-Asp-OtBu
• Z-L-Aspartic acid 4-tert-butyl ester
• DTXSID90204015
• NS00033322
• SCHEMBL1143898
• Z-Asp(OtBu)-OH, >=98.0% (TLC)
• 5545-52-8
• (s)-2-benzyloxycarbonylamino-succinic acid-4-tert-butyl ester
• M03044
• 4-tert-Butyl hydrogen N-((phenylmethoxy)carbonyl)-L-aspartate
• (2S)-2-{[(benzyloxy)carbonyl]amino}-4-(tert-butoxy)-4-oxobutanoic acid
• EINECS 226-912-0
• MFCD00042857
• Z-Asp(O-tBu)-OH
• EN300-7386490
• Cbz-Asp(O-t-Bu)
• AKOS015924110
• CS-W011994
• Z-L-Asp(OtBu)-OH
• N-Cbz-aspartic acid 4-tert-butyl ester
• HY-W011278
• AS-11713
• (S)-2-(benzyloxycarbonylamino)-4-tert-butoxy-4-oxobutanoic acid
• L-Aspartic acid, N-[(phenylmethoxy)carbonyl]-, 4-(1,1-dimethylethyl)ester
• (S)-2-(((Benzyloxy)carbonyl)amino)-4-(tert-butoxy)-4-oxobutanoic acid
• W-105562
• HLSLRFBLVZUVIE-LBPRGKRZSA-N
• AKOS015889943
• (S)-2-Benzyloxycarbonylamino-succinic acid 4-tert-butyl ester
• 4-(1,1-Dimethylethyl) hydrogen N-[(phenylmethoxy)carbonyl]-L-aspartate
• 68JY6S4JWC
• l-aspartic acid, n-[(phenylmethoxy)carbonyl]-, 4-(1,1-dimethylethyl) ester
• DB-030162
• N-(Benzyloxycarbonyl)-L-aspartic acid beta-tert-butyl ester

• MDL： MFCD00042857
• Inchi： 1S/C16H21NO6/c1-16(2,3)23-13(18)9-12(14(19)20)17-15(21)22-10-11-7-5-4-6-8-11/h4-8,12H,9-10H2,1-3H3,(H,17,21)(H,19,20)/t12-/m0/s1
• InChI Key： HLSLRFBLVZUVIE-LBPRGKRZSA-N
• SMILES： O(C(C[C@@H](C(=O)O)NC(=O)OCC1C=CC=CC=1)=O)C(C)(C)C
• BRN： 2569846

Computed Properties

• Exact Mass: 323.13700
• Monoisotopic Mass: 323.13688739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 10
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.9
• Topological Polar Surface Area: 102Ų

Experimental Properties

• Color/Form: White powder
• Density: 1.2190
• Melting Point: 70-76°C
• Boiling Point: 513.1℃ at 760 mmHg
• Solubility: Soluble in DMSO, and methanol.
• PSA: 101.93000
• LogP: 2.48870
• Solubility: Not determined
• Specific Rotation: 33.5° (c=1, in CHCl3)

Z-Asp(OtBu)-OH Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： S22: do not breathe dust. S24/25: prevent skin and eye contact.
• Safety Instruction： S22-S24/25
• Safety Term：S22;S24/25
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Z-Asp(OtBu)-OH

Recent Advances in the Application of Z-Asp(OtBu)-OH (CAS: 5545-52-8) in Peptide Synthesis and Drug Development

In the rapidly evolving field of chemical biology and pharmaceutical research, the protected amino acid derivative Z-Asp(OtBu)-OH (CAS: 5545-52-8) has garnered significant attention due to its critical role in peptide synthesis and drug development. This compound, characterized by its tert-butyl ester protection and benzyloxycarbonyl (Z) group, serves as a versatile building block for the construction of complex peptides and peptidomimetics. Recent studies have highlighted its utility in the synthesis of therapeutic peptides, protease inhibitors, and other bioactive molecules, underscoring its importance in modern medicinal chemistry.

A notable advancement in the application of Z-Asp(OtBu)-OH is its use in solid-phase peptide synthesis (SPPS). Researchers have optimized coupling conditions to enhance the efficiency and yield of peptide chains incorporating this protected aspartic acid derivative. For instance, a 2023 study demonstrated that employing Z-Asp(OtBu)-OH in combination with novel coupling reagents, such as COMU or OxymaPure, significantly reduces racemization and improves the purity of synthesized peptides. These findings are particularly relevant for the production of peptide-based drugs, where high enantiomeric purity is essential for therapeutic efficacy.

Beyond peptide synthesis, Z-Asp(OtBu)-OH has been instrumental in the development of protease inhibitors. Recent research has explored its incorporation into the design of inhibitors targeting enzymes like HIV-1 protease and SARS-CoV-2 main protease. A 2024 study published in the Journal of Medicinal Chemistry reported the successful synthesis of a potent inhibitor using Z-Asp(OtBu)-OH as a key intermediate, demonstrating its potential in antiviral drug development. The study also highlighted the compound's stability under various reaction conditions, making it a reliable choice for complex synthetic routes.

In addition to its synthetic applications, Z-Asp(OtBu)-OH has been investigated for its role in improving the pharmacokinetic properties of peptide drugs. Researchers have utilized its tert-butyl ester group to modulate the lipophilicity and bioavailability of peptide therapeutics. A recent preclinical study showcased how Z-Asp(OtBu)-OH-derived peptides exhibited enhanced membrane permeability and prolonged half-life in vivo, addressing common challenges in peptide drug delivery. These insights pave the way for the development of next-generation peptide-based therapeutics with improved clinical outcomes.

Looking ahead, the continued exploration of Z-Asp(OtBu)-OH (CAS: 5545-52-8) is expected to yield further innovations in peptide chemistry and drug design. Emerging trends include its integration into automated synthesis platforms and its use in the development of peptide conjugates for targeted drug delivery. As the demand for peptide therapeutics grows, the versatility and reliability of Z-Asp(OtBu)-OH will undoubtedly remain a cornerstone of pharmaceutical research, driving advancements in the treatment of various diseases.